Cas no 898790-59-5 (3'-Bromo-3-(3-methylphenyl)propiophenone)

• Product Name: 3'-Bromo-3-(3-methylphenyl)propiophenone
• CAS No: 898790-59-5
• MF: C₁₆H₁₅BrO
• MW: 303.193703889847
• CID: 871019
• PubChem ID: 24725676
• Update Time: 2025-06-13

3'-Bromo-3-(3-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-3-(3-methylphenyl)propan-1-one
• 3'-BROMO-3-(3-METHYLPHENYL)PROPIOPHENONE
• 898790-59-5
• MFCD07699575
• DTXSID00644069
• AKOS016021053
• 3'-Bromo-3-(3-methylphenyl)propiophenone

• MDL： MFCD07699575
• Inchi： 1S/C16H15BrO/c1-12-4-2-5-13(10-12)8-9-16(18)14-6-3-7-15(17)11-14/h2-7,10-11H,8-9H2,1H3
• InChI Key： HOGSRFGHEHVRHJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 302.03100
• Monoisotopic Mass: 302.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.57300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3'-Bromo-3-(3-methylphenyl)propiophenone

Introduction to 3'-Bromo-3-(3-methylphenyl)propiophenone (CAS No. 898790-59-5) and Its Emerging Applications in Chemical Biology

3'-Bromo-3-(3-methylphenyl)propiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898790-59-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the phenylpropiophenone class, characterized by its propiophenone moiety, which is a key pharmacophore in medicinal chemistry. The presence of both bromine and methylphenyl substituents enhances its reactivity and makes it a valuable intermediate in the synthesis of biologically active molecules.

The structure of 3'-Bromo-3-(3-methylphenyl)propiophenone consists of a central benzene ring substituted with a propiophenone group at the 3-position and a bromine atom at the 3'-position, with an additional 3-methylphenyl group attached. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for drug discovery and material science applications. The bromine atom, in particular, serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

In recent years, 3'-Bromo-3-(3-methylphenyl)propiophenone has been explored in various pharmaceutical research endeavors. Its role as a precursor in the synthesis of heterocyclic compounds has been highlighted in several studies, where it contributes to the development of novel therapeutic agents targeting neurological disorders. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, demonstrating promising activity against aberrantly expressed kinases in cancer cells. The propiophenone moiety is particularly noteworthy for its ability to modulate enzyme activity through allosteric interactions, offering a scaffold for designing selective inhibitors.

The synthetic utility of 898790-59-5 extends beyond pharmaceutical applications into the realm of materials science. Researchers have leveraged its reactivity to develop advanced polymers and organic electronic materials. The bromine substituent allows for controlled polymerization processes, enabling the creation of high-performance polymers with tailored mechanical and electrical properties. These materials are of interest for applications in flexible electronics, photovoltaics, and sensors, where precise molecular design is crucial.

Recent advancements in chemical biology have also highlighted the significance of 3'-Bromo-3-(3-methylphenyl)propiophenone in probe development. Its structural features make it an excellent candidate for designing fluorescent probes that can interact with specific biological targets. Such probes are invaluable tools for studying protein-protein interactions, cellular signaling pathways, and metabolic processes in real-time. The ability to precisely modify the molecule allows researchers to fine-tune its binding affinity and spectral properties, enhancing its utility as a diagnostic or research tool.

The pharmacokinetic profile of derivatives derived from CAS No. 898790-59-5 has been a focus of computational studies aimed at optimizing bioavailability. Molecular docking simulations have revealed that subtle modifications around the propiophenone core can significantly influence metabolic stability and membrane permeability. These insights are critical for designing drugs with improved pharmacokinetic properties, reducing off-target effects and enhancing therapeutic efficacy.

In conclusion, 3'-Bromo-3-(3-methylphenyl)propiophenone represents a fascinating compound with broad applications across chemical biology and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies for functionalizing this molecule, its potential applications are expected to expand further, driving innovation in drug discovery and advanced material development.